Cas no 1934401-79-2 (8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione)
8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1934401-79-2
- 8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
- AKOS026741740
- EN300-187562
-
- Inchi: 1S/C7H7ClN4O2/c1-2-12-5(13)3-4(11-7(12)14)10-6(8)9-3/h2H2,1H3,(H,9,10)(H,11,14)
- InChI Key: XHPIHUDLRNABQF-UHFFFAOYSA-N
- SMILES: ClC1=NC2=C(C(N(C(N2)=O)CC)=O)N1
Computed Properties
- Exact Mass: 214.0257532g/mol
- Monoisotopic Mass: 214.0257532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 78.1Ų
8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-187562-1.0g |
8-chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione |
1934401-79-2 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-187562-0.05g |
8-chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione |
1934401-79-2 | 0.05g |
$780.0 | 2023-09-18 | ||
| Enamine | EN300-187562-0.1g |
8-chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione |
1934401-79-2 | 0.1g |
$817.0 | 2023-09-18 | ||
| Enamine | EN300-187562-0.25g |
8-chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione |
1934401-79-2 | 0.25g |
$855.0 | 2023-09-18 | ||
| Enamine | EN300-187562-0.5g |
8-chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione |
1934401-79-2 | 0.5g |
$891.0 | 2023-09-18 | ||
| Enamine | EN300-187562-1g |
8-chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione |
1934401-79-2 | 1g |
$928.0 | 2023-09-18 | ||
| Enamine | EN300-187562-2.5g |
8-chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione |
1934401-79-2 | 2.5g |
$1819.0 | 2023-09-18 | ||
| Enamine | EN300-187562-5g |
8-chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione |
1934401-79-2 | 5g |
$2692.0 | 2023-09-18 | ||
| Enamine | EN300-187562-10g |
8-chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione |
1934401-79-2 | 10g |
$3992.0 | 2023-09-18 |
8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
Professional Introduction to 8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione (CAS No. 1934401-79-2)
8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic organic molecule belongs to the purine class, which is widely recognized for its biological relevance and therapeutic potential. The compound’s molecular formula and chemical structure contribute to its distinctive reactivity and utility in synthetic chemistry and drug development.
The CAS number 1934401-79-2 serves as a unique identifier for this substance, ensuring precise classification and reference in scientific literature and industrial applications. The presence of a chlorine substituent at the 8-position and ethyl group at the 1-position enhances its pharmacological profile, making it a valuable intermediate in the synthesis of biologically active molecules. This modification imparts specific electronic and steric properties that influence its interactions with biological targets.
Recent advancements in medicinal chemistry have highlighted the importance of tetrahydro-purine derivatives in addressing various therapeutic challenges. The 8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione structure has been explored for its potential in modulating enzymatic pathways and inhibiting key proteins involved in diseases such as cancer, inflammation, and metabolic disorders. Its scaffold is particularly intriguing due to the ability of purine derivatives to mimic natural nucleoside analogs, offering a basis for developing novel antiviral and anticancer agents.
One of the most compelling aspects of this compound is its role as a precursor in the synthesis of purine-based drug candidates. Researchers have leveraged its structural framework to develop molecules with enhanced selectivity and reduced toxicity. For instance, derivatives of 8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione have been investigated for their ability to inhibit kinases and other enzymes implicated in signal transduction pathways. These studies underscore the compound’s significance as a building block in high-throughput screening programs aimed at identifying new therapeutic entities.
The pharmacokinetic properties of 8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione are also subjects of considerable interest. Its solubility profile and metabolic stability contribute to its suitability for oral administration and systemic distribution. Additionally, the chlorine atom at the 8-position can serve as a handle for further functionalization via cross-coupling reactions or nucleophilic substitutions, enabling the construction of more complex pharmacophores.
In academic research circles, tetrahydro-purine derivatives continue to attract attention for their potential applications beyond traditional therapeutic areas. For example, 8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione has been explored as a component in diagnostic probes due to its ability to interact with specific biomolecules. Its fluorescence properties or affinity for certain enzymes make it a candidate for imaging techniques that could aid in early disease detection.
The industrial synthesis of 8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione has also seen notable progress. Modern synthetic methodologies have improved yield and purity standards while reducing environmental impact. Catalytic processes and green chemistry principles are increasingly being applied to optimize production workflows. These advancements ensure that pharmaceutical companies can access high-quality starting materials efficiently.
Future research directions may focus on expanding the therapeutic applications of tetrahydro-purine derivatives, including exploring their use in neurodegenerative diseases or infectious disorders. The versatility of structures like 8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione suggests that it will remain a cornerstone in medicinal chemistry for years to come.
The compound’s role in academic research is further underscored by its frequent inclusion in publications that investigate novel synthetic routes or biological activities. Collaborative efforts between synthetic chemists and biochemists are particularly fruitful when working with molecules like this one. Such interdisciplinary approaches accelerate the discovery pipeline by combining expertise from multiple domains.
In conclusion, 8-Chloro-l-Ethyl-l ,3 ,6 ,9 -tetrabydro-l H -purine-l ,l -dione (CAS No . l93440l -79 -l) is not only a structurally interesting compound but also a versatile intermediate with broad applicability across pharmaceutical research . Its unique features make it an invaluable tool for developing new drugs , diagnostic agents , and synthetic methodologies . As scientific understanding evolves , so too will the ways this molecule contributes to advancing human health .
1934401-79-2 (8-Chloro-1-ethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)